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PP121 was rationally designed to inhibit specific families of kinases that are major drivers in cancer

signaling. Its key targets and their respective inhibitory concentrations (IC50) are listed in the table below.

Target IC50 (nM) Target Family

PDGFR (Platelet-derived growth factor receptor) 2 [1] Tyrosine Kinase

Hck 8 [1] Tyrosine Kinase

mTOR 10 [1] [2] Phosphoinositide Kinase

VEGFR2 (Vascular Endothelial Growth Factor Receptor 2) 12 [1] [2] Tyrosine Kinase

Src 14 [1] [2] Tyrosine Kinase

c-Abl 18 [3] Tyrosine Kinase

DNA-PK (DNA-dependent protein kinase) 60 [1] [2] Phosphoinositide Kinase

PP121's mechanism is to block the ATP-binding site of these kinases. Structural studies show it binds to a

conserved hydrophobic pocket, making a hydrogen bond with a key residue (Glu310 in Src) and stabilizing

the kinase in an active conformation [4] [1]. By simultaneously inhibiting pro-survival and proliferative

signals from tyrosine kinases and the PI3-K/Akt/mTOR pathway, PP121 can potently block cancer cell

growth.
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Efficacy in Disease Models

Cancer Research

PP121 has demonstrated potent anti-tumor effects across various models by directly inhibiting its target

kinases and downstream signaling pathways.

In Vitro Effects: PP121 potently inhibits tumor cell proliferation, induces G0/G1 cell cycle arrest,
and promotes apoptosis in diverse cancer cell lines, including glioblastoma, thyroid carcinoma, and

esophageal cancer [1] [2]. It also blocks VEGF-stimulated activation of PI3-K and MAPK pathways in
human umbilical vein endothelial cells (HUVECs), indicating anti-angiogenic potential [1] [2].

In Vivo Efficacy: Oral administration of PP121 in mouse xenograft models has been shown to
significantly inhibit tumor growth without major impacts on body weight. This effect correlates with

downregulation of p-Akt and phospho-p70S6K in tumors [1] [2].
Non-Small Cell Lung Cancer (NSCLC): A 2023 study demonstrated that PP121 exerts an antitumor

effect in patient-derived xenograft organoid models of NSCLC, including those with EGFR mutations
and MET amplifications, which are often associated with drug resistance [5].

Asthma Research

A 2023 study revealed a new potential application for PP121 in treating asthma, showing it has dual anti-

contractile and anti-inflammatory effects in a murine asthma model [6] [7].

Anti-contractile: PP121 relaxes pre-contracted mouse tracheal rings by blocking calcium

mobilization through various ion channels, including L-type voltage-dependent Ca²⁺ channels and
transient receptor potential channels [7].

Anti-inflammatory: In asthmatic mice, PP121 alleviated airway hyperresponsiveness, systematic
inflammation, and mucus secretion. This was achieved by downregulating inflammatory factors and

suppressing the MAPK/Akt signaling pathway [7].

The following diagram illustrates the signaling pathways and biological processes impacted by PP121,

integrating its roles in both cancer and asthma.
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PP121 modulates multiple signaling pathways in cancer and asthma by inhibiting key kinases and ion

channels.

Experimental Protocols

For researchers intending to use PP121 in preclinical studies, here are key methodological details.

In Vitro Cell Proliferation Assay (Example)

Cell Lines: Various cancer cell lines like U87, LN229 (glioblastoma), HUVECs, or TT thyroid

carcinoma cells [1].
Procedure: Plate cells in 96-well plates. Treat with a concentration gradient of PP121 for 72 hours.

Assess cell viability using reagents like Resazurin sodium salt and measure fluorescence for
quantification [1] [8].

Key Readout: IC₅₀ value for anti-proliferative activity.
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Kinase Activity Assay

Method: Incubate purified kinase domains with PP121 across a concentration range. Reactions
include ATP and a substrate. Terminate reactions and spot onto membranes. Quantify transferred

radioactivity via phosphorimaging to calculate IC₅₀ values [1] [8].

In Vivo Administration

Model: Mouse xenograft models [2].
Formulation: Can be prepared in a vehicle of 10% 1-methyl-2-pyrrolidinone and 90% PEG 300 [8] or

similar.
Dosing: Orally administered at doses such as 20 mg/kg, 30 mg/kg, or 50 mg/kg [7] [2] [8].

Endpoint Analysis: Tumor volume measurement and Western blot analysis of tumor lysates to
assess inhibition of downstream targets like p-Akt [2].

Key Research Applications

Overcoming Drug Resistance: PP121 is particularly useful for studying resistance mechanisms in

cancers. Its ability to target multiple parallel signaling pathways can help overcome resistance to
single-target kinase inhibitors [5].

Dual Pathway Inhibition: It serves as a tool compound to investigate the biological effects of
concurrently inhibiting tyrosine kinase and PI3-K signaling, which are often redundantly activated in

diseases [4].
Beyond Oncology: Emerging research, such as the 2023 study on asthma, highlights its potential for

application in non-oncological inflammatory and hypercontractile diseases [6] [7].

PP121 remains a valuable tool compound in preclinical research. Its defined multi-target profile makes it

useful for studying complex signaling networks and for exploring new therapeutic strategies in oncology and

inflammatory diseases.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 6 Tech Support

https://www.smolecule.com/products/s540040?utm_src=pdf-body
https://www.selleckchem.com/products/PP121.html
https://www.chemsrc.com/en/cas/1092788-83-4_4256.html
https://www.medchemexpress.com/PP121.html?srsltid=AfmBOooflWY_dDTCserlFraIx92lqX7amDG-DW3oKWC1j5o8mTEp4PR5
https://www.chemsrc.com/en/cas/1092788-83-4_4256.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10629066/
https://www.medchemexpress.com/PP121.html?srsltid=AfmBOooflWY_dDTCserlFraIx92lqX7amDG-DW3oKWC1j5o8mTEp4PR5
https://www.chemsrc.com/en/cas/1092788-83-4_4256.html
https://www.medchemexpress.com/PP121.html?srsltid=AfmBOooflWY_dDTCserlFraIx92lqX7amDG-DW3oKWC1j5o8mTEp4PR5
https://www.smolecule.com/products/s540040?utm_src=pdf-body
https://www.spandidos-publications.com/10.3892/br.2023.1611?text=fulltext
https://pmc.ncbi.nlm.nih.gov/articles/PMC2880455/
https://pubmed.ncbi.nlm.nih.gov/37936054
https://pmc.ncbi.nlm.nih.gov/articles/PMC10629066/
https://www.smolecule.com/products/s540040?utm_src=pdf-body
https://www.smolecule.com/products/s540040?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s540040?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. PP121 | PDGFR inhibitor | Mechanism | Concentration [selleckchem.com]

2. PP121 | Multi-targeted Kinase Inhibitor [medchemexpress.com]

3. , CAS 1092788-83-4 | SCBT - Santa Cruz Biotechnology PP 121 [scbt.com]

4. Discovery of dual inhibitors of tyrosine and phosphoinositide ... [pmc.ncbi.nlm.nih.gov]

5. Efficacy of PP121 in primary and metastatic non‑small cell ... [spandidos-publications.com]

6. PP121, a dual inhibitor of tyrosine and phosphoinositide ... [pubmed.ncbi.nlm.nih.gov]

7. PP121, a dual inhibitor of tyrosine and phosphoinositide ... [pmc.ncbi.nlm.nih.gov]

8. | CAS#:1092788-83-4 | Chemsrc PP 121 [chemsrc.com]

To cite this document: Smolecule. [Targets and Mechanism of Action]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b540040#what-is-pp121-compound]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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